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Compound of Interest

Compound Name: L-Histidine, methyl ester

CAS No.: 7389-87-9

Cat. No.: B555030

Get Quote

Proper disposal begins with a thorough understanding of the material's risks. L-Histidine,
methyl ester, often supplied as a dihydrochloride salt, is classified as an irritant. However, a

crucial point noted in its Safety Data Sheet (SDS) is that its toxicological properties have not

been fully investigated[1][2]. This knowledge gap mandates a conservative approach; we must

handle and dispose of this compound with the assumption that it may have uncharacterized

hazards.

The primary known hazards are summarized below.
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Hazard
Classification

GHS Category Description Source

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. [3]

Serious Eye

Damage/Irritation
Category 2

Causes serious eye

irritation.
[3]

Specific Target Organ

Toxicity
Category 3

May cause respiratory

irritation.
[2]

Given these classifications, L-Histidine, methyl ester must be treated as a hazardous

chemical for disposal purposes, ensuring compliance with federal and local regulations.

Immediate Safety Protocols & Personal Protective
Equipment (PPE)
Before handling L-Histidine, methyl ester for any purpose, including disposal, ensuring

personal safety is paramount. The following PPE is mandatory to prevent accidental exposure.

PPE Item Specification Rationale

Eye Protection
Goggles (European standard -

EN 166 or equivalent)

Protects against dust particles

causing serious eye irritation[2]

[3].

Hand Protection
Protective chemical-resistant

gloves (e.g., Nitrile)

Prevents skin contact that can

lead to irritation[2][3].

Body Protection
Lab coat and appropriate

clothing

Prevents contamination of

personal clothing.

Respiratory Protection

Not required for small-scale lab

use with adequate ventilation.

Use a NIOSH/MSHA approved

respirator if dust is generated

or ventilation is poor.

Minimizes the risk of

respiratory tract irritation from

inhaling the fine powder[2][3].
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In case of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do so. Seek immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water while removing

contaminated clothing. If skin irritation occurs, get medical advice.[3]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[3]

The Core Disposal Principle: Mandated Professional
Management
The single most important directive for the disposal of L-Histidine, methyl ester is that it must

not be disposed of down the drain or in regular trash[4]. The universally accepted and required

method is to dispose of the material through an approved and licensed waste disposal plant[2]

[3][4].

This is not merely a best practice but a regulatory requirement under the U.S. Environmental

Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)[5][6]. As the

generator of the waste, the laboratory is legally responsible for its management from creation to

final disposal[7]. Using a professional service ensures the chemical is handled via controlled

incineration or other licensed chemical destruction methods, preventing environmental

contamination[4].

On-Site Waste Collection: A Step-by-Step Protocol
The following workflow outlines the precise steps for accumulating L-Histidine, methyl ester
waste within your laboratory before its collection by your institution's Environmental Health &

Safety (EHS) department or a licensed contractor.

Step 1: Designate a Satellite Accumulation Area (SAA)
An SAA is a location at or near the point of waste generation where hazardous waste is

collected[7][8].
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Action: Designate a specific, secondary container (like a plastic bin) in your fume hood or on

a workbench as the SAA for L-Histidine, methyl ester waste.

Causality: This complies with EPA regulations that require waste to be managed safely

where it is generated and prevents accidental mixing with incompatible chemicals[7][9].

Step 2: Prepare the Hazardous Waste Container
Action: Select a container that is compatible with the chemical (a clean, dry, sealable plastic

or glass bottle is typical). Affix a "Hazardous Waste" label provided by your EHS department.

Causality: Proper containment prevents leaks and spills. Federal and local laws require clear

labeling with the words "Hazardous Waste" to ensure it is not mistaken for a benign

substance[8][10].

Step 3: Label the Container Correctly
Action: On the hazardous waste label, write the full, unabbreviated chemical name: "L-
Histidine, methyl ester". List all components, including any solvents, and their approximate

percentages. Keep a running log if adding waste over time.

Causality: Accurate labeling is required by the Department of Transportation (DOT) for

transport and by the disposal facility to ensure the waste is treated correctly[6]. Inaccurate

labeling can result in significant fines and unsafe conditions.

Step 4: Accumulate Waste
Action: Carefully transfer waste L-Histidine, methyl ester (pure solid, reaction residues, or

contaminated items like weigh paper) into the labeled container. Keep the container securely

closed at all times, except when adding waste.

Causality: Keeping the container closed is a key EPA requirement for SAAs. It prevents the

release of chemical dust into the lab environment and protects personnel[7][11].

Step 5: Manage Empty Containers and Contaminated
Solids
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Action: The original container of L-Histidine, methyl ester is not "empty" until it has been

properly rinsed. The first rinse must be collected and disposed of as hazardous waste[11].

Subsequent rinses of a container that held this irritant should also be collected. Chemically

contaminated solid waste (gloves, wipes) should be collected in a clearly labeled, sealed

plastic bag and disposed of as hazardous waste.

Causality: Trivial amounts of residual chemical can still pose a hazard. Collecting the initial

rinse ensures that the most concentrated residue is managed as hazardous waste[11].

Step 6: Arrange for Disposal
Action: Once your waste container is full or you have no more of this waste to generate,

contact your institution's EHS office to schedule a pickup. Do not allow waste to accumulate

for more than 12 months[7][12].

Causality: EHS professionals are trained to handle, transport, and consolidate waste

according to strict federal regulations, ensuring the final step in the disposal chain is

compliant and safe[7].

Disposal Decision Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of L-Histidine, methyl ester.
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Disposal Workflow for L-Histidine, Methyl Ester
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- Affix 'Hazardous Waste' Label
- List Full Chemical Name
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Add Waste to Container
(Keep closed when not in use)

Collect Contaminated Items:
- First Rinse of Empty Bottles
- Contaminated Gloves/Wipes

Container Full or Project Complete:
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Caption: Procedural workflow for the safe collection and disposal of L-Histidine, methyl ester
waste.

Emergency Procedures: Small Spill Management
In the event of a small, manageable spill of solid L-Histidine, methyl ester:

Alert Personnel: Notify others in the immediate area.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear the PPE outlined in Section 2.

Contain & Clean: Gently sweep up the solid material to avoid generating dust. Place the

swept material and any contaminated cleaning supplies into a pre-labeled hazardous waste

container.[1]

Decontaminate: Clean the spill area with soap and water.

Dispose: Ensure the waste container is properly sealed and stored in the SAA for pickup.

For large spills, or if you feel unsafe for any reason, evacuate the area and contact your

institution's emergency EHS number immediately.

By adhering to these scientifically grounded and regulation-compliant procedures, you ensure

the safety of yourself and your colleagues, protect the environment, and uphold the integrity of

our profession.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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